(1R,3aR,6aS)-hexahydro-1H-cyclopenta[c]furan-1-carboxylic acid
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Description
(1R,3aR,6aS)-hexahydro-1H-cyclopenta[c]furan-1-carboxylic acid is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.181. The purity is usually 95%.
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Scientific Research Applications
Structural Elucidation and Synthesis
Halogenated carboxylic acids, including compounds structurally related to Rac-(1R,3AR,6AS)-hexahydro-1H-cyclopenta[C]furan-1-carboxylic acid, have been significant in chemical synthesis and biochemical studies. The crystallization and structural elucidation of these compounds, such as racemic and enantiopure forms of α-brominated monocarboxylic acids, highlight the importance of understanding intermolecular interactions, hydrogen bonding motifs, and preferred conformations in solid states. This foundational knowledge aids in the synthesis of enantiomerically pure compounds and their analogs, facilitating their application in pharmaceutical and biological research (Seidel et al., 2020).
Biological and Pharmacological Activities
Research on compounds structurally similar to Rac-(1R,3AR,6AS)-hexahydro-1H-cyclopenta[C]furan-1-carboxylic acid has shown a variety of biological and pharmacological activities. For instance, retinoic acid signaling is crucial during development, acting through nuclear RA receptors to control differentiation and patterning in embryogenesis. Understanding the biosynthesis, degradation, and signaling pathways of retinoic acid provides insights into its roles in stem/progenitor cell population control (Rhinn & Dollé, 2012).
Another area of interest is the synthesis of isotopically labeled analogs for pre-clinical ADME studies and in vitro experiments, highlighting the compound's relevance in drug development and biochemical research (Wheeler et al., 2005).
Biotechnological Production and Functional Genomics
The increasing demand for natural phenolic compounds like rosmarinic acid, which shares biosynthetic pathways with similar compounds, has spurred research into biotechnological production methods. These methods include plant cell, tissue, and organ cultures, and genetic engineering approaches to enhance production yields. Such studies not only provide a sustainable source of these valuable compounds but also offer insights into their biosynthetic pathways and regulatory mechanisms (Swamy et al., 2018).
Properties
IUPAC Name |
(3R,3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]furan-3-carboxylic acid |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c9-8(10)7-6-3-1-2-5(6)4-11-7/h5-7H,1-4H2,(H,9,10)/t5-,6-,7+/m0/s1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLKJJVOXLBAMEL-LYFYHCNISA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COC(C2C1)C(=O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2CO[C@H]([C@H]2C1)C(=O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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